Cas no 67030-55-1 (N-[(3a,5b,7a)-3-hydroxy-24-oxo-7-(sulfooxy)cholan-24-yl]-glycine)

• Product Name: N-[(3a,5b,7a)-3-hydroxy-24-oxo-7-(sulfooxy)cholan-24-yl]-glycine
• CAS No: 67030-55-1
• MF: C₂₆H₄₃NO₈S
• MW: 529.686527490616
• CID: 965236
• PubChem ID: 11954205
• Update Time: 2025-04-19

N-[(3a,5b,7a)-3-hydroxy-24-oxo-7-(sulfooxy)cholan-24-yl]-glycine Chemical and Physical Properties

Names and Identifiers

• N-[(3a,5b,7a)-3-hydroxy-24-oxo-7-(sulfooxy)cholan-24-yl]-glycine
• glycine, N-[(3alpha,5beta,7alpha,8xi)-3-hydroxy-24-oxo-7-(sulfooxy)cholan-24-yl]-
• N-[(3alpha,5beta,7alpha,8xi)-3-Hydroxy-24-oxo-7-(sulfooxy)cholan-24-yl]glycine
• N-[3alpha-hydroxy-24-oxo-7alpha-(sulfooxy)-5beta-cholan-24-yl]glycine
• LMST05030005
• DTXSID901175150
• N-(3alpha-hydroxy-7alpha-sulfooxy-5beta-cholan-24-oyl)-glycine
• 2-[[(4R)-4-[(3R,5S,7R,8R,9S,10S,13R,14S,17R)-3-hydroxy-10,13-dimethyl-7-sulfooxy-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoyl]amino]acetic acid
• Glycochenodeoxycholyl 7-sulfate
• N-[(3alpha,5beta,7alpha)-3-Hydroxy-24-oxo-7-(sulfooxy)cholan-24-yl]glycine
• glycochenodeoxycholic acid 7-sulfate
• Glycochenodeoxycholate 7-sulfate
• N-(3alpha-hydroxy-7alpha-sulfooxy-5beta-cholan-24-oyl)glycine
• Q27123112
• Glycochenodeoxycholic acid 7-sulphate
• Glycochenodeoxycholate 7-sulphate
• 67030-55-1
• CHEBI:52031
• Glycochenodeoxycholyl 7-sulphate
• N-[(3I+/-,5I(2),7I+/-)-3-Hydroxy-24-oxo-7-(sulfooxy)cholan-24-yl]glycine

• Inchi： 1S/C26H43NO8S/c1-15(4-7-22(29)27-14-23(30)31)18-5-6-19-24-20(9-11-26(18,19)3)25(2)10-8-17(28)12-16(25)13-21(24)35-36(32,33)34/h15-21,24,28H,4-14H2,1-3H3,(H,27,29)(H,30,31)(H,32,33,34)/t15-,16+,17-,18-,19+,20+,21-,24+,25+,26-/m1/s1
• InChI Key： GLYPHOJMMLQNJQ-GYPHWSFCSA-N
• SMILES： S(=O)(=O)(O)O[C@@H]1C[C@@H]2C[C@@H](CC[C@]2(C)[C@H]2CC[C@]3(C)[C@@H]([C@H](C)CCC(NCC(=O)O)=O)CC[C@H]3[C@@H]21)O

Computed Properties

• Exact Mass: 529.27109
• Monoisotopic Mass: 529.27093850g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 36
• Rotatable Bond Count: 8
• Complexity: 950
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 159Ų

Experimental Properties

• PSA: 150.23